Cas no 2227773-73-9 ((2S)-4-(2-methanesulfonylphenyl)butan-2-ol)

• Product Name: (2S)-4-(2-methanesulfonylphenyl)butan-2-ol
• CAS No: 2227773-73-9
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 6300423
• PubChem ID: 165634537
• Update Time: 2025-06-13

(2S)-4-(2-methanesulfonylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-methanesulfonylphenyl)butan-2-ol
• EN300-2003354
• 2227773-73-9

• Inchi： 1S/C11H16O3S/c1-9(12)7-8-10-5-3-4-6-11(10)15(2,13)14/h3-6,9,12H,7-8H2,1-2H3/t9-/m0/s1
• InChI Key： OQINABBZYHUBSO-VIFPVBQESA-N
• SMILES： S(C)(C1C=CC=CC=1CC[C@H](C)O)(=O)=O

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on (2S)-4-(2-methanesulfonylphenyl)butan-2-ol

Chemical Profile of (2S)-4-(2-methanesulfonylphenyl)butan-2-ol (CAS No. 2227773-73-9)

(2S)-4-(2-methanesulfonylphenyl)butan-2-ol, identified by the CAS number 2227773-73-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by a chiral center, which makes it a promising candidate for the development of enantioselective drugs. The presence of a butan-2-ol moiety combined with a methanesulfonylphenyl group introduces unique pharmacophoric features that are of great interest to researchers exploring novel therapeutic agents.

The structural motif of (2S)-4-(2-methanesulfonylphenyl)butan-2-ol incorporates several key functional groups that contribute to its potential biological activity. The methanesulfonylphenyl group, in particular, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, while the chiral butan-2-ol backbone allows for precise control over stereochemical properties, which is crucial in drug design. This combination has led to its investigation in various pharmacological contexts, including the development of inhibitors and modulators for enzymatic pathways relevant to human health.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for compounds like (2S)-4-(2-methanesulfonylphenyl)butan-2-ol. These innovations have not only improved the availability of the compound for research purposes but also opened new avenues for exploring its applications in drug discovery. For instance, asymmetric synthesis techniques have been employed to enhance the enantiomeric purity of this molecule, ensuring that researchers can conduct experiments with greater confidence in the specificity of their findings.

In the realm of medicinal chemistry, the study of chiral molecules such as (2S)-4-(2-methanesulfonylphenyl)butan-2-ol has been instrumental in understanding the relationship between molecular structure and biological activity. The enantiomeric form (R-isomer) may exhibit different pharmacological properties compared to its (S)-counterpart, making it essential to investigate both forms thoroughly. This has spurred interest in developing methods for the selective synthesis and isolation of individual enantiomers, which could lead to more targeted and effective therapeutic interventions.

Current research is exploring the potential applications of (2S)-4-(2-methanesulfonylphenyl)butan-2-ol in several therapeutic areas. One notable area is its investigation as a precursor or intermediate in the synthesis of more complex drug molecules. The unique structural features of this compound make it a versatile building block that can be modified to fit specific pharmacological profiles. Additionally, preliminary studies suggest that derivatives of this molecule may exhibit inhibitory activity against certain enzymes or receptors involved in diseases such as cancer and inflammatory disorders.

The methanesulfonylphenyl group in (2S)-4-(2-methanesulfonylphenyl)butan-2-ol has been particularly studied for its interactions with biological targets. This group is known to enhance binding affinity and selectivity, making it valuable for designing drugs that can precisely target disease-causing pathways without affecting healthy tissues. Researchers are leveraging this property to develop novel inhibitors that could disrupt aberrant signaling cascades associated with various pathological conditions.

The chiral center at the butan-2-ol position is another critical feature that has attracted considerable attention. Chirality plays a pivotal role in determining how a molecule interacts with biological systems, and thus, controlling stereochemistry is essential for achieving desired pharmacological effects. The (S)-enantiomer of this compound has shown promise in early-stage studies, where it demonstrated selective binding to specific biological targets without significant off-target effects. These findings underscore the importance of stereochemical control in drug development and highlight the potential of (2S)-4-(2-methanesulfonylphenyl)butan-2-ol as a lead compound.

As our understanding of molecular interactions continues to evolve, so does our ability to design and synthesize compounds like (2S)-4-(2-methanesulfonylphenyl)butan-2-ol. Advances in computational chemistry and high-throughput screening technologies have accelerated the process of identifying promising candidates for further development. These tools allow researchers to predict how different structural modifications will affect biological activity, enabling more informed decisions about which compounds merit further investigation.

The future prospects for (2S)-4-(2-methanesulfonylphenyl)butan-2-ol are bright, with ongoing research aiming to uncover new therapeutic applications and optimize its synthetic pathways. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to more effective and safer medications for patients worldwide. As part of this broader effort, compounds such as this one will continue to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.